Cas no 922928-55-0 (N-(5-methyl-1,2-oxazol-3-yl)-2-3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide)

• Product Name: N-(5-methyl-1,2-oxazol-3-yl)-2-3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide
• CAS No: 922928-55-0
• MF: C₁₇H₁₆N₄O₃
• MW: 324.333943367004
• CID: 5496901
• Update Time: 2025-07-09

N-(5-methyl-1,2-oxazol-3-yl)-2-3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(5-methyl-1,2-oxazol-3-yl)-2-[3-(4-methylphenyl)-6-oxopyridazin-1-yl]acetamide
• N-(5-methyl-1,2-oxazol-3-yl)-2-3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide

• Inchi： 1S/C17H16N4O3/c1-11-3-5-13(6-4-11)14-7-8-17(23)21(19-14)10-16(22)18-15-9-12(2)24-20-15/h3-9H,10H2,1-2H3,(H,18,20,22)
• InChI Key： IRJFGAKIUCABDX-UHFFFAOYSA-N
• SMILES： C(NC1C=C(C)ON=1)(=O)CN1N=C(C2=CC=C(C)C=C2)C=CC1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on N-(5-methyl-1,2-oxazol-3-yl)-2-3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide

Comprehensive Overview of N-(5-methyl-1,2-oxazol-3-yl)-2-3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide (CAS No. 922928-55-0)

N-(5-methyl-1,2-oxazol-3-yl)-2-3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide (CAS No. 922928-55-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyridazine and oxazole moieties, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its molecular structure, which combines a dihydropyridazinone core with an acetamide linkage, offering versatile reactivity and binding properties.

The compound's CAS No. 922928-55-0 serves as a critical identifier in chemical databases, ensuring precise tracking in academic and industrial settings. Its IUPAC name, while complex, highlights key functional groups such as the 5-methyl-1,2-oxazol-3-yl and 4-methylphenyl substituents, which are pivotal for its biochemical interactions. Recent studies have focused on its potential as a kinase inhibitor, a hot topic in oncology and inflammation research. Given the rising interest in targeted therapies, this compound's mechanism of action is under scrutiny for its ability to modulate specific enzymatic pathways.

In the context of drug design, N-(5-methyl-1,2-oxazol-3-yl)-2-3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide exemplifies the trend toward small-molecule therapeutics. Its molecular weight and lipophilicity align with the Lipinski's Rule of Five, making it a promising candidate for oral bioavailability. This aligns with current industry demands for bioavailable compounds that can penetrate cell membranes effectively. Additionally, its heterocyclic framework is a common feature in FDA-approved drugs, further boosting its relevance.

The synthesis of CAS No. 922928-55-0 often involves multi-step organic reactions, including amide coupling and cyclization techniques. Researchers are optimizing these processes to improve yield and purity, addressing challenges like byproduct formation. Green chemistry principles are increasingly applied to reduce solvent waste, reflecting broader sustainability trends in chemical manufacturing. These advancements are critical for scaling up production while maintaining cost-efficiency.

From a biomedical perspective, this compound's structure-activity relationship (SAR) is a focal point. Computational tools like molecular docking and QSAR modeling are employed to predict its interactions with biological targets. Such analyses are vital for hit-to-lead optimization, a key phase in preclinical development. With the growing emphasis on AI-driven drug discovery, datasets involving 922928-55-0 are being leveraged to train predictive algorithms, accelerating the identification of novel therapeutics.

In summary, N-(5-methyl-1,2-oxazol-3-yl)-2-3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide represents a compelling case study in modern medicinal chemistry. Its CAS No. 922928-55-0 ensures traceability, while its structural features align with cutting-edge research in targeted drug delivery and enzyme inhibition. As the scientific community continues to explore its potential, this compound may pave the way for breakthroughs in personalized medicine and therapeutic innovation.